Cas no 1417789-80-0 ((5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid)
1417789-80-0 structure
Product Name:(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid
CAS No:1417789-80-0
MF:C20H40N6O6
MW:460.568204879761
MDL:MFCD16883073
CID:1056332
PubChem ID:56972873
Update Time:2025-04-20
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid
- (2S,15S)-2,15-Bis(4-aminobutyl)-4,13-dioxo-3,5,12,14-tetraazahexa decane-1,16-dioic acid (non-preferred name)
- (5S,18S)-1,22-DIAMINO-7,16-DIOXO-6,8,15,17-TETRAAZADOCOSANE-5,18-DICARBOXYLICACID
- ((6-(3-((S)-5-amino-1-carboxypentyl)ureido)hexyl)carbamoyl)-L-lysine
- (2S)-6-AMINO-2-({[6-({[(1S)-5-AMINO-1-CARBOXYPENTYL]CARBAMOYL}AMINO)HEXYL]CARBAMOYL}AMINO)HEXANOIC ACID
- DB-223202
- AC4178
- 1417789-80-0
- CS-0446289
- (2S,15S)-2,15-Bis(4-aminobutyl)-4,13-dioxo-3,5,12,14-tetraazahexadecane-1,16-dioic acid
- DTXSID70719859
- A925000
-
- MDL: MFCD16883073
- Inchi: 1S/C20H40N6O6/c21-11-5-3-9-15(17(27)28)25-19(31)23-13-7-1-2-8-14-24-20(32)26-16(18(29)30)10-4-6-12-22/h15-16H,1-14,21-22H2,(H,27,28)(H,29,30)(H2,23,25,31)(H2,24,26,32)/t15-,16-/m0/s1
- InChI Key: XINOBSKSTMDBRY-HOTGVXAUSA-N
- SMILES: OC([C@H](CCCCN)NC(NCCCCCCNC(N[C@H](C(=O)O)CCCCN)=O)=O)=O
Computed Properties
- Exact Mass: 460.30100
- Monoisotopic Mass: 460.30093302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 32
- Rotatable Bond Count: 23
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.1
- Topological Polar Surface Area: 209Ų
Experimental Properties
- PSA: 215.88000
- LogP: 2.90080
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM324169-5g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid |
1417789-80-0 | 95% | 5g |
$519 | 2021-06-09 | |
| Apollo Scientific | OR470114-1g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic acid |
1417789-80-0 | 1g |
£273.00 | 2024-05-24 | ||
| Chemenu | CM324169-5g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid |
1417789-80-0 | 95% | 5g |
$519 | 2022-06-13 | |
| eNovation Chemicals LLC | D256011-1g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid |
1417789-80-0 | 95% | 1g |
$715 | 2024-07-20 | |
| Cooke Chemical | BD9943847-1g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylicAcid |
1417789-80-0 | 95+% | 1g |
RMB 890.40 | 2023-09-07 | |
| Ambeed | A243338-1g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid |
1417789-80-0 | 95+% | 1g |
$323.0 | 2024-04-23 | |
| eNovation Chemicals LLC | D256011-1g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid |
1417789-80-0 | 95% | 1g |
$715 | 2025-02-20 | |
| eNovation Chemicals LLC | D256011-1g |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid |
1417789-80-0 | 95% | 1g |
$715 | 2025-02-20 |
(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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